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Compound of Interest

Compound Name: Isobutyl phenyl ether

Cat. No.: B3045721

An In-depth Technical Guide on Isobutyl Phenyl Ether

This guide provides a detailed overview of the molecular structure and weight of isobutyl
phenyl ether, a compound of interest for researchers, scientists, and professionals in drug
development.

Quantitative Molecular Data

The fundamental properties of isobutyl phenyl ether are summarized in the table below. This
data is essential for experimental design, reaction stoichiometry, and analytical
characterization. The molecular weight is a critical parameter for converting between mass and
moles, while the molecular formula provides the elemental composition.

Property Value Citations
Molecular Formula C10H140 [L1[2]1[31[4][5][6]
Molecular Weight 150.22 g/mol [1][2][4]

IUPAC Name 2-methylpropoxybenzene [1114]
Canonical SMILES CC(C)cocC1=Cc=CcCc=C1 [2]

Molecular Structure Visualization
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The two-dimensional structure of isobutyl phenyl ether is depicted below. This visualization
illustrates the connectivity of the atoms, showing a phenyl group attached to an isobutyl group
via an ether linkage.

Caption: Molecular structure of isobutyl phenyl ether.

Experimental Protocols

While this document focuses on the molecular structure and weight, it is important to note that
these properties are foundational for various experimental applications. For instance, in
mechanistic studies of Lewis acid-catalyzed rearrangement reactions, deuterated analogues of
isobutyl phenyl ether have been utilized.[1] The experimental protocol for such a study would
typically involve:

o Synthesis of Deuterated Isobutyl Phenyl Ether: Introduction of deuterium labels at specific
positions on the isobutyl chain or phenyl ring via established synthetic organic chemistry
methods.

¢ Reaction with Lewis Acid: Treatment of the deuterated ether with a Lewis acid, such as
aluminium bromide, under controlled temperature and solvent conditions.

e Product Isolation and Characterization: Separation of the resulting products (e.g., sec-
butylphenols and chloro-sec-butylbenzenes) using techniques like column chromatography.

[1]

» Analysis of Deuterium Scrambling: Determination of the deuterium distribution in the
products using analytical methods such as Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS). This analysis provides insights into the reaction
mechanism, indicating whether it proceeds via a carbonium ion-type mechanism or through
Ti-complex intermediates.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b3045721?utm_src=pdf-body
https://www.benchchem.com/product/b3045721?utm_src=pdf-body
https://www.benchchem.com/product/b3045721?utm_src=pdf-body
https://www.benchchem.com/product/b3045721
https://www.benchchem.com/product/b3045721?utm_src=pdf-body
https://www.benchchem.com/product/b3045721
https://www.benchchem.com/product/b3045721
https://www.benchchem.com/product/b3045721?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Isobutyl Phenyl Ether|CAS 1126-75-6|For Research [benchchem.com]
e 2.scent.vn [scent.vn]
e 3. lookchem.com [lookchem.com]

e 4. (2-Methylpropoxy)benzene | C10H140 | CID 254373 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. isobutyl phenyl ether;1126-75-6 [abichem.com]
e 6. scitoys.com [scitoys.com]

 To cite this document: BenchChem. [Isobutyl phenyl ether molecular structure and weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045721#isobutyl-phenyl-ether-molecular-structure-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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